Cas no 61361-30-6 (3-Pyridinebutanoicacid, 6-carboxy-)

• Product Name: 3-Pyridinebutanoicacid, 6-carboxy-
• CAS No: 61361-30-6
• Molecular Formula: C₁₀H₁₁NO₄
• Molecular Weight: 209.19864
• CID: 513248
• PubChem ID: 6454169

3-Pyridinebutanoicacid, 6-carboxy- Properties

Names and Identifiers

• 3-Pyridinebutanoicacid, 6-carboxy-
• 5-(3'-carboxypropyl)-2-pyridinecarboxylic acid
• 5-(3-carboxypropyl)pyridine-2-carboxylic acid
• 3-Pyridinebutanoic acid, 6-carboxy-
• 61361-30-6
• CPPCA
• DTXSID10210274

• InChIKey： SWDPVNOXXCGNOS-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NO4/c12-9(13)3-1-2-7-4-5-8(10(14)15)11-6-7/h4-6H,1-3H2,(H,12,13)(H,14,15)
• SMILES： C1=CC(=NC=C1CCCC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 209.06883
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 209.068808
• Heavy Atom Count: 15
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 87.5

Experimental Properties

• PSA: 87.49
• Refractive Index: 1.578
• Boiling Point: 453.9°C at 760 mmHg
• Flash Point: 228.3°C
• Density: 1.344

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 5-alkyl-2-carboxypyrimidines